2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 2-[[5-(3-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C15H15FN6OS2/c1-8(13(23)17-14-20-18-9(2)25-14)24-15-21-19-12(22(15)3)10-5-4-6-11(16)7-10/h4-8H,1-3H3,(H,17,20,23)
• InChI Key: AMTRUONYQUGERW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C(C)SC2=NN=C(N2C)C3=CC(=CC=C3)F
• Molecular Formula: C15H15FN6OS2
• Molecular Weight: 378.5 g/mol

Description

2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C15H15FN6OS2 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is 378.07327963 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

Compounds bearing semicarbazide, thiosemicarbazide, thiadiazole, and triazole moieties have shown promising antioxidant and anticancer activities. For instance, certain derivatives have demonstrated antioxidant activity surpassing that of ascorbic acid and exhibited significant cytotoxicity against human glioblastoma and breast cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Tumosienė et al., 2020).

Synthesis and Evaluation as Anticancer Agents

Thiazole and 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their anticancer activity. Notably, some derivatives have shown potent activity against hepatocellular carcinoma cell lines, indicating their potential as anticancer agents (Gomha et al., 2017).

Structural Characterization and Antimicrobial Activity

The synthesis and structural characterization of novel compounds, including their antimicrobial activities, have been reported. These studies provide insights into the potential use of such compounds in developing new antimicrobial agents (Dengale et al., 2019).

Antiviral and Antimicrobial Probes

Fluorinated derivatives of 1,2,4-triazino[3,4-b][1,3,4]thiadiazolones have been explored as antiviral probes. Their reactivities and potential anthelmintic activities highlight the versatility of these compounds in pharmaceutical research (Makki et al., 2015).

Biological Evaluation of Thiophene Anchored Fluorinated Heterocycles

Research into thiophene anchored fluorinated heterocycles, including 1,3,4-thiadiazole and 1,2,4-triazole derivatives, has demonstrated their potential biological activities. These studies contribute to the understanding of such compounds' therapeutic potentials, including their antimicrobial properties (Karale et al., 2015).